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Compound of Interest

Compound Name: Lapaquistat-d9 Acetate

CAS No.: 1292841-28-1

Cat. No.: B1141171

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of Lapaquistat-d9
Acetate
Lapaquistat-d9 Acetate is a deuterated analog of Lapaquistat Acetate, a potent inhibitor of

squalene synthase.[1] While specific safety data for the deuterated form is not readily available,

the toxicological properties are expected to be very similar to the parent compound,

Lapaquistat Acetate.

The Safety Data Sheet (SDS) for Lapaquistat Acetate provides critical safety information. It is

classified as harmful if swallowed and, most significantly, very toxic to aquatic life with long-

lasting effects.[2] This high aquatic toxicity is a primary driver for the stringent disposal

protocols outlined in this guide. The introduction of any amount of this compound into aquatic

ecosystems can have devastating consequences. Therefore, under no circumstances should

Lapaquistat-d9 Acetate or its solutions be disposed of down the drain.
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The deuteration process itself does not typically increase the toxicity of a compound; however,

the inherent hazards of the parent molecule remain. As a standard practice in chemical safety,

any new or modified compound should be handled with the assumption that it carries at least

the same risks as its well-characterized counterpart.

Key Chemical and Hazard Information:

Property Information Source

Chemical Name Lapaquistat-d9 Acetate [1]

Molecular Formula C₃₃H₃₂D₉ClN₂O₉ [1]

Molecular Weight 654.20 g/mol [1]

Known Hazards (from

Lapaquistat Acetate)

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[2]

Storage 2-8°C Refrigerator [1]

The Regulatory Framework: Adherence to EPA's
Resource Conservation and Recovery Act (RCRA)
The disposal of Lapaquistat-d9 Acetate falls under the purview of the U.S. Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[3] RCRA

establishes a "cradle-to-grave" system for managing hazardous waste, which includes its

generation, transportation, treatment, storage, and disposal.[3]

As a research chemical with known aquatic toxicity, Lapaquistat-d9 Acetate must be managed

as a hazardous waste. While it may not be explicitly listed as a P- or U-listed waste by the EPA,

its characteristic toxicity necessitates its disposal as a hazardous chemical waste.[4][5]

Step-by-Step Disposal Protocol for Lapaquistat-d9
Acetate
This protocol is designed to provide clear, actionable steps for laboratory personnel.
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Step 1: Waste Identification and Segregation
Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

Designate a Specific Waste Stream: Lapaquistat-d9 Acetate waste should be collected in a

designated hazardous waste container, separate from all other waste streams.

Solid Waste:

Unused or expired pure Lapaquistat-d9 Acetate.

Contaminated personal protective equipment (PPE) such as gloves and weighing papers.

Spill cleanup materials.

Liquid Waste:

Solutions containing Lapaquistat-d9 Acetate.

Solvent rinses of containers that held the compound.

Empty Containers: Empty containers that held Lapaquistat-d9 Acetate must be triple-rinsed

with a suitable solvent (e.g., ethanol or methanol). The rinsate must be collected as

hazardous liquid waste.

Step 2: Waste Container Selection and Labeling
The integrity of the waste container is critical to prevent leaks and exposure.

Container Selection:

Use a container that is compatible with the waste. For Lapaquistat-d9 Acetate solids and

solutions in common organic solvents, a high-density polyethylene (HDPE) or glass

container is appropriate.

The container must have a secure, leak-proof screw-top cap.

Labeling:
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Immediately label the waste container with a "Hazardous Waste" label.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Lapaquistat-d9 Acetate."

The specific components and their approximate percentages if it is a mixed waste

stream.

The hazard characteristics (e.g., "Toxic," "Harmful if Swallowed," "Environmental

Hazard").

The accumulation start date (the date the first drop of waste is added to the container).

The name and contact information of the principal investigator or laboratory supervisor.

Step 3: On-Site Accumulation and Storage
Proper storage minimizes the risk of accidents and ensures compliance.

Satellite Accumulation Area (SAA): The waste container should be kept at or near the point

of generation in a designated Satellite Accumulation Area.

Secondary Containment: Place the waste container in a secondary containment bin or tray

that is chemically resistant and large enough to hold the entire contents of the primary

container in case of a leak.

Storage Conditions: Store the waste in a cool, dry, well-ventilated area, away from

incompatible materials.

Step 4: Arranging for Disposal
Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Contact EHS: Follow your institution's procedures for requesting a hazardous waste pickup.
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Hazardous Waste Manifest: For off-site disposal, a Uniform Hazardous Waste Manifest is

required.[6] This is a legal document that tracks the waste from your laboratory to its final

destination. Your EHS office or the disposal contractor will typically provide and assist with

the completion of this form.[7][8][9] The manifest will require information about the waste,

including its composition and hazard class.

Department of Transportation (DOT) Regulations: The shipment of hazardous waste is also

regulated by the Department of Transportation. Your EHS office or disposal vendor will

ensure that the waste is packaged, labeled, and transported in accordance with DOT

regulations.[10][11][12][13]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Lapaquistat-d9 Acetate.

Caption: Workflow for the safe disposal of Lapaquistat-d9 Acetate.

Causality and Trustworthiness in Protocol Design
The procedures outlined in this guide are not arbitrary. They are based on a clear

understanding of the chemical's properties and the legal requirements for hazardous waste

disposal.

Why Segregate? The high aquatic toxicity of Lapaquistat-d9 Acetate means it must not be

mixed with non-hazardous waste or other chemical waste streams that might be treated

differently. Cross-contamination can lead to improper disposal and environmental harm.

Why Triple-Rinse? Even seemingly empty containers can retain enough residue to be

considered hazardous. The triple-rinse procedure ensures that the container is

decontaminated to a level where it no longer poses a threat.

Why the Manifest? The hazardous waste manifest is a critical component of the "cradle-to-

grave" system. It provides a legal and auditable trail of the waste, ensuring accountability at

every step of the disposal process.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.epa.gov/hwgenerators/uniform-hazardous-waste-manifest-instructions-sample-form-and-continuation-sheet
https://www.uab.edu/ehs/images/docs/haz/hazardouswastemanifest.pdf
https://ehs.umich.edu/wp-content/uploads/2016/05/HW_Proc-CW-Manifest.pdf
https://www.republicservices.com/sites/default/files/legacy_documents/EPA%20Change/Proposed-4-part-Manifest.pdf
https://www.fmcsa.dot.gov/regulations/hazardous-materials/how-comply-federal-hazardous-materials-regulations
https://www.phmsa.dot.gov/transporting-infectious-substances/transporting-infectious-substances-overview
https://www.transportation.gov/check-the-box/getting-started-with-hazmat
https://www.uscompliance.com/blog/dot-hazardous-materials-understanding-the-core-requirements/
https://www.benchchem.com/product/b1141171/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-lapaquistat-d9-acetate
https://www.benchchem.com/product/b1141171/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-lapaquistat-d9-acetate
https://www.benchchem.com/product/b1141171/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-lapaquistat-d9-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these self-validating protocols, your laboratory can ensure a safe working

environment, protect our natural resources, and maintain full compliance with all applicable

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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